rac N,O-Didesmethyl Venlafaxine β-D-Glucuronide Hydrochloride
rac N,O-Didesmethyl Venlafaxine β-D-Glucuronide Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1021933-99-2
VCID:
VC0016257
InChI:
InChI=1S/C21H31NO8.ClH/c1-22-11-14(21(28)9-3-2-4-10-21)12-5-7-13(8-6-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27;/h5-8,14-18,20,22-25,28H,2-4,9-11H2,1H3,(H,26,27);1H/t14-,15?,16+,17?,18?,20-;/m1./s1
SMILES:
CNCC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O.Cl
Molecular Formula:
C₂₁H₃₂ClNO₈
Molecular Weight:
461.93
rac N,O-Didesmethyl Venlafaxine β-D-Glucuronide Hydrochloride
CAS No.: 1021933-99-2
Reference Standards
VCID: VC0016257
Molecular Formula: C₂₁H₃₂ClNO₈
Molecular Weight: 461.93
| CAS No. | 1021933-99-2 |
|---|---|
| Product Name | rac N,O-Didesmethyl Venlafaxine β-D-Glucuronide Hydrochloride |
| Molecular Formula | C₂₁H₃₂ClNO₈ |
| Molecular Weight | 461.93 |
| IUPAC Name | (3S,6S)-3,4,5-trihydroxy-6-[4-[(1S)-1-(1-hydroxycyclohexyl)-2-(methylamino)ethyl]phenoxy]oxane-2-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C21H31NO8.ClH/c1-22-11-14(21(28)9-3-2-4-10-21)12-5-7-13(8-6-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27;/h5-8,14-18,20,22-25,28H,2-4,9-11H2,1H3,(H,26,27);1H/t14-,15?,16+,17?,18?,20-;/m1./s1 |
| SMILES | CNCC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O.Cl |
| Synonyms | 4-[1-(1-Hydroxycyclohexyl)-2-(methylamino)ethyl]phenyl β-D-Glucopyranosiduronic Acid Hydrochloride; |
| PubChem Compound | 46781271 |
| Last Modified | Nov 11 2021 |
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